Sodium selenide

• CAS: 1313-86-6
• Molecular Formula: Na2Se
• Molecular Weight: 124.95 g/mol
• InChI: InChI=1S/2Na.Se/q2*+1;-2
• InChIKey: VPQBLCVGUWPDHV-UHFFFAOYSA-N

Sodium Selenide Technical Overview

Sodium selenide (Na₂Se) is a highly reactive inorganic compound and a fundamental nucleophilic selenium source for organic and inorganic synthesis. As a chalcogenide salt, it provides the selenide (Se²⁻) anion, which is a more potent nucleophile and more acidic (pKa of H₂Se is 3.74) than its sulfur analog (pKa of H₂S is 7.0) [1]. This colorless solid, with a density of 2.62 g/cm³ and a melting point >875 °C, is typically prepared by reducing elemental selenium with sodium in liquid ammonia or with sodium borohydride [2][3]. Its primary role is as a key precursor for the synthesis of organoselenium compounds and metal selenide nanomaterials .

Selenylation reagent & nanomaterial precursor: Direct Se²⁻ anion source for synthesis of selenides, quantum dots, and battery materials.

Procurement context: Chosen when reduced Se(-II) is required; not interchangeable with selenite (Se(IV)) or selenate (Se(VI)) sources.

Handling requirement: Hygroscopic and water-sensitive; storage and use under inert atmosphere recommended.

• [1] Molecules 2022, 27(16), 5224. https://doi.org/10.3390/molecules27165224 View Source
• [2] CRC Handbook of Chemistry and Physics, as cited in Wikipedia. https://en.wikipedia.org/wiki/Sodium_selenide View Source
• [3] PubChem Compound Summary for CID 73973, Sodium selenide. https://pubchem.ncbi.nlm.nih.gov/compound/1313-85-5 View Source

Sodium Selenide: Irreplaceable Reactivity

Sodium selenide (Na₂Se) is chemically and functionally distinct from other common selenium sources like sodium selenite (Na₂SeO₃) and sodium selenate (Na₂SeO₄). While all three are inorganic selenium compounds, they differ fundamentally in the oxidation state of selenium (Se(-II) in selenide vs. Se(+IV) in selenite and Se(+VI) in selenate) [1]. This critical difference dictates their reactivity: Na₂Se acts as a strong nucleophile and reducing agent, directly introducing the Se(-II) species, whereas selenite and selenate are oxidizing agents that require a reductive step to generate nucleophilic selenium . Consequently, their toxicological and genotoxic profiles also differ, with selenide exhibiting a distinct, O₂-dependent mechanism for inducing DNA breaks compared to selenite [2]. Substituting one for the other without accounting for these differences in redox chemistry and reactivity will lead to failed syntheses or misleading biological outcomes.

TargetSodium selenide (Na₂Se)

Substitution contextSelenite or selenate salts introduce Se(IV)/Se(VI), functioning as oxidants rather than the strong Se²⁻ nucleophile; reaction pathways and products diverge significantly.

TargetSe²⁻-based nucleophilic substitution

Substitution contextHigher-oxidation-state selenium compounds cannot replicate the direct nucleophilic Se²⁻ reactivity required for certain organoselenium or nanomaterial syntheses.

TargetNa–Se battery discharge chemistry

Substitution contextThe conversion of polyselenides to Na₂Se is a defining electrochemical step; substituting the selenium source alters the discharge mechanism and cycling behavior.

• [1] Wikipedia, related compounds: Sodium selenite and Sodium selenate. https://en.wikipedia.org/wiki/Sodium_selenide View Source
• [2] Peyroche, G., et al. (2012). Sodium Selenide Toxicity Is Mediated by O2-Dependent DNA Breaks. PLoS ONE 7(5): e36343. https://doi.org/10.1371/journal.pone.0036343 View Source

Sodium Selenide Comparative Evidence

Ionic Transport in Selenide Solid Electrolytes

Sodium selenide demonstrates significantly higher nucleophilicity compared to its direct sulfur analog, sodium sulfide. This is a class-level property inferred from the stronger acidity of the corresponding hydride. The pKa of hydrogen selenide (H₂Se) is 3.74, which is substantially lower than the pKa of 7.0 for hydrogen sulfide (H₂S), indicating that the selenide anion is a more stable conjugate base and therefore a stronger nucleophile [1]. This property is crucial for efficient selenylation reactions.

Na⁺ diffusion barrier

Class-level inference

0.39 eV

Supports selenide selection for solid-state electrolytes

DFT: Na₂S/Na₂Se interface; sulfide/oxide interfaces show higher barriers

Evidence Dimension	Acidity of hydride (pKa) as proxy for nucleophile strength
Target Compound Data	pKa = 3.74 (for H₂Se)
Comparator Or Baseline	pKa = 7.0 (for H₂S, the sulfur analog)
Quantified Difference	3.26 pKa units (a difference of ~1800x in acidity)
Conditions	Standard pKa values in aqueous solution

Why This Matters

This property ensures sodium selenide is a more potent nucleophile than sodium sulfide, leading to faster reaction kinetics and potentially higher yields in the synthesis of organoselenium compounds compared to analogous sulfur chemistry.

• [1] Molecules 2022, 27(16), 5224. https://doi.org/10.3390/molecules27165224 View Source

Na-Se Battery Cycling Stability

In an in vitro assay measuring DNA integrity, sodium selenide (Na₂Se) demonstrated a higher capacity to induce DNA nicking compared to sodium selenite (Na₂SeO₃) under identical conditions [1]. This is a direct head-to-head comparison within the same study. The ratio of nicked to supercoiled DNA was 0.6 for Na₂Se, compared to 0.2 for Na₂SeO₃, indicating a 3-fold higher level of DNA damage.

Cycling capacity

Head-to-head

563 mAh/g

Reported capacity with NiPc electrocatalyst after 250 cycles

At 675 mA/g; without catalyst capacity and stability are lower

Evidence Dimension	Induction of DNA single-strand breaks (nicking)
Target Compound Data	Nicked/Supercoiled DNA ratio = 0.6
Comparator Or Baseline	Sodium selenite (Na₂SeO₃): Nicked/Supercoiled DNA ratio = 0.2
Quantified Difference	3-fold higher nicking ratio for Na₂Se
Conditions	Incubation of pNOY102 plasmid DNA for 1 h at 37 °C with 15 µM Na₂Se or 25 µM sodium selenite

Why This Matters

This data demonstrates that sodium selenide is a more potent genotoxic agent than selenite under these specific in vitro conditions. For researchers studying selenium toxicity or using selenide as a positive control in genotoxicity assays, this difference in potency is a critical selection criterion.

• [1] Peyroche, G., et al. (2012). Sodium Selenide Toxicity Is Mediated by O2-Dependent DNA Breaks. PLoS ONE 7(5): e36343. https://doi.org/10.1371/journal.pone.0036343 View Source

Aqueous ZnSe Quantum Dot Synthesis

In a head-to-head study comparing the induction of unscheduled DNA synthesis (UDS) in cultured human cells, sodium selenide and sodium selenite showed comparable potency when tested in the presence of glutathione [1]. The reported maximum UDS levels for both compounds fell within a similar quantitative range, demonstrating that they are equally effective at inducing this form of DNA repair synthesis under these specific assay conditions.

Quantum yield

Cross-study comparable

Up to 22%

Supports green aqueous ZnSe QD synthesis using NaHSe

Glutathione-capped; alternative phosphine routes avoidable

Evidence Dimension	Induction of Unscheduled DNA Synthesis (UDS)
Target Compound Data	UDS = 74-114 grains/nucleus
Comparator Or Baseline	Sodium selenite (Na₂SeO₃): UDS = 74-114 grains/nucleus
Quantified Difference	No significant difference (comparable potency)
Conditions	Cultured human cells treated with compound at 10⁻⁵-10⁻³ M in the presence of 10⁻³ M glutathione

Why This Matters

This evidence establishes that for researchers investigating the mechanisms of selenium genotoxicity, sodium selenide and sodium selenite are functionally equivalent in their ability to induce UDS in this specific model. This provides a benchmark for selecting between these two common inorganic selenium sources.

• [1] Whiting, R. F., et al. (1980). Unscheduled DNA synthesis and chromosome aberrations induced by inorganic and organic selenium compounds in the presence of glutathione. Mutation Research, 78(2), 159-169. PMID: 7393243. View Source

Selenium Species Ecotoxicity Comparison

Optimized reaction conditions using sodium selenide (Na₂Se) generated in situ enable the high-yield synthesis of dialkyl selenides from alkyl halides. In a systematic study, the use of Na₂Se in an ethanol solvent resulted in the formation of dibenzyl selenide with an 81% yield [1]. This demonstrates the compound's practical utility as a nucleophile for efficient Se-C bond formation.

Ecotoxicity context

Class-level inference

No direct Na₂Se data

Oxidation state determines toxicity profile

Selenite LOAEC 0.5 mg/kg vs. selenate 8 mg/kg (collembolan reproduction)

Evidence Dimension	Isolated yield of dibenzyl selenide
Target Compound Data	Yield = 81%
Comparator Or Baseline	N/A (Synthetic methodology optimization)
Quantified Difference	N/A
Conditions	Na₂Se generated in situ from Se and NaBH₄, reacted with benzyl bromide in EtOH solvent

Why This Matters

This quantitative yield data provides a benchmark for researchers evaluating sodium selenide as a nucleophile for the synthesis of symmetrical selenides. The high yield under these specific conditions confirms its efficacy as a key reagent in organoselenium chemistry.

• [1] Molecules 2022, 27(16), 5224. https://doi.org/10.3390/molecules27165224 View Source

Sodium Selenide Key Applications

Solid-State Sodium Battery Electrolytes

In the synthesis of dialkyl selenides and other organoselenium compounds, sodium selenide is the reagent of choice due to its high nucleophilicity (inferred from the low pKa of H₂Se of 3.74) [1]. This property translates to efficient selenylation of alkyl halides, achieving yields up to 81% for dibenzyl selenide under optimized conditions [1]. Its reactivity profile makes it superior to alternative selenium sources like selenite or selenate, which must first be reduced to the nucleophilic Se(-II) state.

Green ZnSe Quantum Dot Synthesis

For the synthesis of metal selenide quantum dots (e.g., CdSe, ZnSe) and nanoparticles, sodium selenide serves as a direct and valuable precursor [1]. Its use avoids the need for in situ reduction of selenite or selenate, streamlining synthetic protocols. The high reactivity of the Se²⁻ anion enables the rapid nucleation and growth of metal selenide nanocrystals, which is a critical requirement for producing monodisperse, high-quality nanomaterials for optoelectronic and biomedical applications.

High-Performance Na-Se Battery Cathodes

Given its demonstrated ability to induce DNA single-strand breaks at a 3-fold higher level than sodium selenite under specific in vitro conditions [1], sodium selenide is a highly potent agent for genotoxicity studies. Its distinct, O₂-dependent mechanism of inducing DNA damage [2] makes it a valuable tool compound for elucidating the molecular pathways of selenium toxicity, providing a more robust positive control compared to selenite in assays designed to measure oxidative DNA damage.

Specialized Organoselenium Synthesis

Sodium selenide is a key reagent in the efficient synthesis of N,N-disubstituted selenoureas from N,N-disubstituted cyanamides [1]. This reaction, which proceeds in satisfactory yields upon the addition of an acid, highlights the unique utility of sodium selenide in constructing C=Se bonds. Alternative selenium sources would not provide the same direct and efficient pathway for this specific transformation.

Application

Selection Property

Validation Focus

Solid-state sodium battery electrolyte research

Se²⁻-based ionic conductor synthesis

Na⁺ diffusion energy barrier (DFT context)

Aqueous ZnSe quantum dot synthesis

Green, phosphine-free Se precursor

Quantum yield assessment (aqueous route)

Na–Se battery cathode studies

Na₂Se discharge product conversion

Cycling stability and rate capability

Organoselenium synthesis

Se²⁻ nucleophile regioselectivity

Reaction selectivity vs. selenite/selenate

• [1] Molecules 2022, 27(16), 5224. https://doi.org/10.3390/molecules27165224 View Source
• [2] Peyroche, G., et al. (2012). Sodium Selenide Toxicity Is Mediated by O2-Dependent DNA Breaks. PLoS ONE 7(5): e36343. https://doi.org/10.1371/journal.pone.0036343 View Source